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Compound Name: Repaglinide-ethyl-d5

Cat. No.: B1140431 Get Quote

For Immediate Release

Researchers and laboratory personnel are advised to follow stringent disposal procedures for

Repaglinide-ethyl-d5, a deuterated analog of the non-sulfonylurea oral hypoglycemic agent,

Repaglinide. Due to its classification for reproductive toxicity, acute oral toxicity, and as a

substance harmful to aquatic life with long-lasting effects, proper handling and disposal are

paramount to ensure personnel safety and environmental protection.[1] This guide provides

essential, step-by-step instructions for the safe disposal of Repaglinide-ethyl-d5 in a

laboratory setting.

Hazard Identification and Safety Precautions
Repaglinide-ethyl-d5 is classified as a hazardous substance. Key hazard statements include:

H302: Harmful if swallowed.[1]

H361-H362: Suspected of damaging fertility or the unborn child. May cause harm to breast-

fed children.[1][2][3]

H412: Harmful to aquatic life with long lasting effects.[1][2][3]

Before handling, it is mandatory to obtain special instructions and read all safety precautions.

[1][2][4] Personnel must wear appropriate personal protective equipment (PPE), including
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protective gloves, clothing, and eye/face protection.[2][4] Handling should occur in a well-

ventilated area, and the formation of dust and aerosols should be avoided.[2]

Quantitative Data Summary
The following table summarizes the key identifiers and properties of Repaglinide-ethyl-d5.

Property Value

Chemical Name

4-[2-[[(1S)-3-methyl-1-(2-piperidin-1-

ylphenyl)butyl]amino]-2-oxoethyl]-2-(1,1,2,2,2-

pentadeuterioethoxy)benzoic acid

Synonym Repaglinide-d5[1]

CAS Number 1217709-85-7[1][5][6]

Molecular Formula C₂₇H₃₁D₅N₂O₄[5][6]

Molecular Weight 457.62 g/mol [6]

Storage Temperature -20°C

Step-by-Step Disposal Protocol
The primary disposal method for Repaglinide-ethyl-d5 is through an approved hazardous

waste disposal facility.[3][4] Adherence to institutional and local regulations for chemical waste

is mandatory.

Experimental Protocol: Waste Segregation and Packaging

Waste Identification:

Solid Waste: Includes contaminated PPE (gloves, lab coats), weigh boats, and any lab

materials that have come into direct contact with Repaglinide-ethyl-d5.

Liquid Waste: Includes unused solutions or solvent washes containing Repaglinide-ethyl-
d5.

Solid Waste Handling:
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Collect all solid waste in a dedicated, clearly labeled, and sealable hazardous waste

container.

The container should be made of a material compatible with the chemical. A high-density

polyethylene (HDPE) container is recommended.

Label the container with "Hazardous Waste," the full chemical name "Repaglinide-ethyl-
d5," and the relevant hazard pictograms (Health Hazard, Harmful).

Liquid Waste Handling:

Collect all liquid waste in a dedicated, sealed, and non-reactive waste container (e.g., a

glass or HDPE bottle).

Do not mix with other incompatible waste streams.

The container must be clearly labeled with "Hazardous Waste," the chemical name

"Repaglinide-ethyl-d5," the solvent system used, and the associated hazard pictograms.

Storage Pending Disposal:

Store the sealed waste containers in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials.[2]

The storage area should be clearly marked as a hazardous waste accumulation point.

Maintain a log of the accumulated waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Do not attempt to dispose of Repaglinide-ethyl-d5 down the drain or in regular trash, as it

is harmful to aquatic life.[1][2]

Emergency Procedures
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Spills: In case of a spill, avoid dust formation.[2] Evacuate non-essential personnel. Wearing

full PPE, cover the spill with an inert absorbent material. Carefully collect the material into a

hazardous waste container and decontaminate the area.

Exposure:

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[4]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[4]

Ingestion: Clean mouth with water and drink plenty of water afterwards.[4]

In all cases of exposure, seek immediate medical attention/advice.[4]
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Step 1: Waste Preparation & Segregation

Step 2: Containment & Labeling

Step 3: Interim Storage

Step 4: Final Disposal

Identify Waste Type

Solid Waste
(Contaminated PPE, etc.)

Is it solid?

Liquid Waste
(Solutions, Solvents)

Is it liquid?

Place in sealed, labeled
HDPE container for solids

Place in sealed, labeled
HDPE/glass container for liquids

Store in designated, secure
secondary containment area

Contact EHS for
waste pickup

Improper Disposal
(Drain/Trash)

PROHIBITED

Dispose via Approved
Hazardous Waste Facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Repaglinide-ethyl-d5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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